Cas no 2248393-98-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate
• CAS No: 2248393-98-6
• MF: C₁₄H₆N₂O₄S
• MW: 298.273441791534
• CID: 5899706
• PubChem ID: 165726165
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate
• EN300-6513873
• 2248393-98-6

• Inchi： 1S/C14H6N2O4S/c15-7-8-5-6-21-11(8)14(19)20-16-12(17)9-3-1-2-4-10(9)13(16)18/h1-6H
• InChI Key： LDWBLBOXCAQTQU-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 298.00482785g/mol
• Monoisotopic Mass: 298.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 116Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate (CAS No. 2248393-98-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate, identified by the CAS number 2248393-98-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of fused rings and functional groups that contribute to its unique chemical properties and biological activities. The molecular framework of this compound integrates elements from both isoindole and thiophene moieties, which are well-documented for their role in various pharmacological applications.

The 1,3-dioxo moiety within the name indicates the presence of a diketone or oxalactone-like structure, which is often associated with reactivity and potential biological interactions. This feature, combined with the cyano substituent on the thiophene ring, suggests that the compound may exhibit properties such as electrophilicity or nucleophilicity, depending on the context of its environment. Such structural attributes make it a candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds derived from isoindole and thiophene scaffolds due to their demonstrated potential in modulating biological pathways. These compounds have been explored for their activities against various diseases, including cancer, inflammation, and infectious disorders. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate structure represents an intriguing derivative that may possess unique pharmacological profiles.

One of the key areas of research involving this compound is its potential as a scaffold for developing novel therapeutic agents. The combination of the oxo and cyano functional groups provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. For instance, modifications at these positions could enhance binding affinity to target proteins or enzymes, improve metabolic stability, or alter pharmacokinetic properties.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to mimic natural products and interact with biological targets in a highly specific manner. The 1,3-dioxo group is particularly noteworthy as it can participate in hydrogen bonding interactions, which are crucial for enzyme-substrate recognition and receptor binding. Similarly, the cyano group can serve as a bioisostere for other functional groups like carboxylic acids or amides, offering flexibility in drug design.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate presents both challenges and opportunities for chemists. The complexity of its structure necessitates careful planning to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic reactions, catalytic processes, and purification methods are often employed to achieve the desired product. Additionally, computational chemistry plays a vital role in predicting reaction outcomes and optimizing synthetic routes.

From a biological perspective, the potential activities of this compound are closely tied to its structural features. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in disease pathogenesis. For example, derivatives of isoindole and thiophene have shown promise in inhibiting kinases involved in cancer signaling pathways. The presence of both oxo and cyano groups could enhance its interaction with these targets by providing multiple binding points or modulating electronic properties.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyanothiophene-2-carboxylate molecule represents a promising candidate for further exploration due to its unique combination of functional groups. Its development could lead to novel therapeutic strategies targeting various diseases.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 3-cyanothiophene -2-carboxylate (CAS No. 2248393 -98 -6) is a structurally intriguing compound with significant potential in pharmaceutical research . Its complex molecular framework , featuring both isoindole and thiophene moieties , along with functional groups such as oxoand cyano, makes it an attractive scaffold for developing new drugs . Further investigation into its synthesis , chemical properties ,and biological activities will be essential to unlock its full therapeutic potential . As research continues ,this compound may contribute valuable insights into drug discovery efforts aimed at addressing diverse medical challenges .